Cas no 252725-49-8 (Butyl 5-(4-chlorophenyl)-1,3,4-oxadiazole-2-carboxylate)

• Product Name: Butyl 5-(4-chlorophenyl)-1,3,4-oxadiazole-2-carboxylate
• CAS No: 252725-49-8
• MF: C₁₃H₁₃ClN₂O₃
• MW: 280.706922292709
• CID: 1422024
• PubChem ID: 2739027
• Update Time: 2025-04-20

Butyl 5-(4-chlorophenyl)-1,3,4-oxadiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Butyl 5-(4-chlorophenyl)-1,3,4-oxadiazole-2-carboxylate
• HMS2776B18
• 252725-49-8
• CHEMBL1341147
• MLS000859846
• SMR000460825

• Inchi： 1S/C13H13ClN2O3/c1-2-3-8-18-13(17)12-16-15-11(19-12)9-4-6-10(14)7-5-9/h4-7H,2-3,8H2,1H3
• InChI Key： HXTKDPFJUOOUDX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NN=C(C(=O)OCCCC)O1

Computed Properties

• Exact Mass: 280.0614700g/mol
• Monoisotopic Mass: 280.0614700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 65.2Ų